1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine

• IUPAC Name: 2-(2-bromo-4-tert-butylphenoxy)-1-(4-pyridin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C21H26BrN3O2/c1-21(2,3)16-7-8-18(17(22)14-16)27-15-20(26)25-12-10-24(11-13-25)19-6-4-5-9-23-19/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: QTNCSWGFCQYBCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OCC(=O)N2CCN(CC2)C3=CC=CC=N3)Br
• Molecular Formula: C21H26BrN3O2
• Molecular Weight: 432.4 g/mol

Description

1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine, also known as BPP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BPP belongs to the class of piperazine derivatives and has been found to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine is not fully understood. However, it has been proposed that 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine acts on the serotonergic, dopaminergic, and noradrenergic systems in the brain. 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has been found to bind to 5-HT1A and 5-HT2A receptors, as well as dopamine D2 and α2-adrenergic receptors. 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has also been reported to inhibit the reuptake of serotonin, norepinephrine, and dopamine.
Biochemical and Physiological Effects
1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has been found to produce a wide range of biochemical and physiological effects. It has been reported to increase the levels of serotonin, norepinephrine, and dopamine in the brain. 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has also been extensively studied, and its biological activities are well characterized. However, 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to administer in animal studies. 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine also has a short half-life, which can limit its effectiveness in some animal models.

Future Directions

There are several future directions for the research on 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine. One potential application of 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine is in the treatment of depression and anxiety disorders. 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has been found to possess anxiolytic and antidepressant activities, and further research is needed to determine its potential therapeutic value in these disorders. Another potential application of 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine is in the treatment of neurodegenerative diseases. 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has been found to exhibit neuroprotective effects in animal models of Parkinson's disease and stroke, and further research is needed to determine its potential therapeutic value in these diseases. Finally, 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has been found to possess anticonvulsant and analgesic activities, and further research is needed to determine its potential therapeutic value in these conditions.
Conclusion
In conclusion, 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine is a synthetic compound that has been extensively studied for its potential therapeutic applications. 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine possesses a wide range of biological activities, including anticonvulsant, anxiolytic, antidepressant, and analgesic activities. 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has also been found to exhibit neuroprotective effects in animal models of Parkinson's disease and stroke. Further research is needed to determine the potential therapeutic value of 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine in various diseases.

Scientific Research Applications

1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has been extensively studied for its potential therapeutic applications in various diseases. It has been found to possess anticonvulsant, anxiolytic, antidepressant, and analgesic activities. 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has also been reported to exhibit neuroprotective effects in animal models of Parkinson's disease and stroke.